molecular formula C9H7F2NO B8497981 3-(2,4-Difluoro-phenyl)-3-hydroxy-propionitrile

3-(2,4-Difluoro-phenyl)-3-hydroxy-propionitrile

Cat. No.: B8497981
M. Wt: 183.15 g/mol
InChI Key: AKSRAJUEBIHRDY-UHFFFAOYSA-N
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Description

3-(2,4-Difluoro-phenyl)-3-hydroxy-propionitrile is a useful research compound. Its molecular formula is C9H7F2NO and its molecular weight is 183.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H7F2NO

Molecular Weight

183.15 g/mol

IUPAC Name

3-(2,4-difluorophenyl)-3-hydroxypropanenitrile

InChI

InChI=1S/C9H7F2NO/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,5,9,13H,3H2

InChI Key

AKSRAJUEBIHRDY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)C(CC#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of diisopropylamine (0.97 mL, 6.89 mmol) in tetrahydrofuran (15 mL) at −70° C. under nitrogen was added a solution of n-butyllithium (2.88 mL, 7.20 mmol, 2.5 M in hexane). After the addition was complete, the mixture was stirred at −70° C. for 10 minutes and removed cooling bath for 5 minutes. The mixture was cooled back to −70° C., acetonitrile (0.33 mL, 6.26 mmol) was added and the reaction mixture was then stirred at −70° C. for 30 minutes. 2,4-difluoro-benzaldehyde (1.09 g, 7.52 mmol) was added and the resulting solution was allowed to warm to ambient temperature. After 4 hours at ambient temperature, saturated aqueous ammonium chloride (5 mL) was added to the reaction mixture and it was concentrated at reduced pressure. The resulting crude product was diluted with ethyl acetate (25 mL), washed with water (10 mL) followed by saturated aqueous sodium chloride (10 mL). The organic layer was concentrated and purified by column chromatography (40 g silica gel cartridge) eluting with ethyl acetate/hexane (0%-10%) to give the product as light yellow oil (960 mg, 70%).
Quantity
0.97 mL
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reactant
Reaction Step One
Quantity
2.88 mL
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reactant
Reaction Step One
Quantity
15 mL
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solvent
Reaction Step One
Quantity
0.33 mL
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reactant
Reaction Step Two
Quantity
1.09 g
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reactant
Reaction Step Three
Quantity
5 mL
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reactant
Reaction Step Four
Yield
70%

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